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Compound of Interest

Compound Name: 6-Phenyl-1-hexanol

Cat. No.: B016827

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility and stability of 6-
phenyl-1-hexanol, a key aromatic alcohol used in fragrance formulations and as a synthetic
intermediate. Due to its amphiphilic nature, possessing both a hydrophilic alcohol head and a
lipophilic phenyl-hexane tail, its solubility characteristics are of significant interest in various
formulation matrices. This document outlines the known solubility profile in common solvents
and provides a framework for its stability under various environmental conditions. Furthermore,
standardized experimental protocols for determining these parameters are detailed to assist
researchers in evaluating 6-phenyl-1-hexanol for their specific applications.

Chemical and Physical Properties

6-Phenyl-1-hexanol is a colorless to pale yellow liquid with a characteristic floral, rosy odor. Its
fundamental properties are summarized in the table below.
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Property Value

Molecular Formula C12H1s0

Molecular Weight 178.27 g/mol

Boiling Point 154-155 °C at 11 mm Hg[1][2]
Density 0.953 g/mL at 25 °C[1][2]
Refractive Index n20/D 1.511

Flash Point >230 °F (>110 °C)

Predicted pKa 15.19+0.10

Solubility Profile

The solubility of 6-phenyl-1-hexanol is dictated by its molecular structure. The terminal
hydroxyl group is capable of hydrogen bonding with polar solvents, while the long hydrocarbon
chain and the phenyl ring contribute to its nonpolar character. This dual nature results in
miscibility with a range of organic solvents and limited solubility in water.

While specific quantitative solubility data at various temperatures is not readily available in the
literature, a qualitative and estimated solubility profile is presented below.

Solvent Type Expected Solubility

Water Polar Protic Sparingly soluble[3]

Methanol Polar Protic Slightly soluble to soluble[1][4]
Ethanol Polar Protic Soluble

Acetone Polar Aprotic Soluble

Chloroform Nonpolar Slightly soluble[1][4]

Diethyl Ether Nonpolar Soluble

Dimethyl Sulfoxide (DMSO) Polar Aprotic Soluble

Hexane Nonpolar Soluble
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Stability Profile

6-Phenyl-1-hexanol is generally considered a stable compound under standard storage

conditions.[1][2][5] However, its stability can be influenced by several factors, which are critical

considerations in formulation development and storage.

Condition Expected Stability Notes
Avoid excessive heat. Thermal
) decomposition at elevated
Stable at ambient
Thermal temperatures may produce

temperatures.

carbon monoxide and carbon
dioxide.[6]

Generally stable in neutral

May be susceptible to

degradation under strong

pH N acidic or basic conditions,
conditions. ) )
potentially leading to ether
formation or oxidation.
) ) Contact with strong oxidizers
o Incompatible with strong ) )
Oxidative can lead to vigorous reactions

oxidizing agents.[1][2][5][6]

and degradation.

. Expected to be relatively
Photostability abl
stable.

Aromatic compounds can
sometimes be susceptible to
photodegradation. Testing is
recommended for formulations

exposed to UV light.

Experimental Protocols

Detailed and standardized methodologies are crucial for accurately determining the solubility

and stability of 6-phenyl-1-hexanol. The following protocols are based on established

guidelines.

Solubility Determination (Adapted from OECD Guideline

105)
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The OECD Guideline 105 provides a framework for testing the water solubility of chemicals.[7]
[8][9][10][11] The flask method is suitable for compounds with solubility above 10-2 g/L.

Methodology:

o Preparation of Test Solution: An excess amount of 6-phenyl-1-hexanol is added to a known
volume of the solvent (e.qg., purified water) in a flask.

o Equilibration: The flask is agitated at a constant, controlled temperature (e.g., 20 °C, 25 °C,
or 37 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

¢ Phase Separation: The saturated solution is separated from the undissolved 6-phenyl-1-
hexanol by centrifugation and/or filtration through a filter that does not interact with the
compound.

e Quantification: The concentration of 6-phenyl-1-hexanol in the clear, saturated solution is
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry
(GC-MS).

o Replicates: The experiment should be performed in triplicate to ensure the reliability of the

results.
Preparation Equilibration Separation Quantification
Add excess 6-Phenyl-1-hexanol . | Agitate at constant | Centrifuge and/or | Analyze supernatant by
to solvent | temperature (24-48h) . filter . HPLC or GC-MS

Click to download full resolution via product page

Solubility Determination Workflow

Stability Testing (Adapted from Cosmetic Stability
Guidelines)
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Stability testing is essential to determine the shelf-life of a product containing 6-phenyl-1-
hexanol and to ensure its safety and efficacy over time.[12][13][14][15]

Methodology:

o Sample Preparation: Prepare the final formulation containing 6-phenyl-1-hexanol and
package it in the intended commercial container.

o Storage Conditions: Store samples under a variety of environmental conditions to simulate
storage, transport, and use. These include:

o

Real-Time Stability: 25 °C £ 2 °C / 60% RH + 5% RH

[¢]

Accelerated Stability: 40 °C £ 2 °C/ 75% RH £ 5% RH

[e]

Freeze-Thaw Cycling: Cycles between -10 °C and 25 °C

[e]

Photostability: Exposure to controlled UV/Vis light.

e Testing Intervals: Samples are withdrawn and analyzed at predetermined time points (e.g., O,
1, 3, 6, and 12 months for real-time stability; 0, 1, 2, and 3 months for accelerated stability).

o Analytical Evaluation: At each time point, the samples are evaluated for various physical,
chemical, and microbiological parameters:

o Physical: Appearance, color, odor, pH, and viscosity.

o Chemical: Concentration of 6-phenyl-1-hexanol (using HPLC or GC-MS) to assess
degradation.

o Microbiological: Microbial count to ensure the preservation system remains effective.
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Cosmetic Stability Testing Workflow

Signaling Pathways and Biological Interactions

Currently, there is no scientific literature to suggest that 6-phenyl-1-hexanol is directly involved
in specific biological signaling pathways. Its primary application is in the fragrance industry, and
its biological effects are mainly related to its potential as a skin sensitizer in susceptible
individuals. As with any fragrance ingredient, adherence to recommended concentration levels
in final products is crucial to ensure consumer safety.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b016827?utm_src=pdf-body-img
https://www.benchchem.com/product/b016827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

6-Phenyl-1-hexanol is a versatile aromatic alcohol with a well-defined role in the fragrance and
chemical synthesis industries. Its solubility is highest in organic solvents and limited in aqueous
media, a characteristic that formulators must consider. It exhibits good stability under normal
conditions but can be degraded by strong oxidizing agents and at elevated temperatures. The
experimental protocols outlined in this guide provide a robust framework for researchers and
drug development professionals to accurately assess the solubility and stability of 6-phenyl-1-
hexanol in their specific formulations, ensuring product quality, safety, and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Solubility and Stability of 6-
Phenyl-1-hexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016827#solubility-and-stability-of-6-phenyl-1-
hexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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